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Compound of Interest

Compound Name: ZINC04177596

Cat. No.: B1683636 Get Quote

A comprehensive review of publicly available scientific literature reveals a significant lack of

specific data regarding the mechanism of action for the compound ZINC04177596. Despite a

thorough search for experimental studies, quantitative data, and detailed protocols related to

this specific molecule, no dedicated research papers or technical whitepapers detailing its

biological activity were identified.

The ZINC database is a vast repository of commercially available compounds for virtual

screening, and it is common for many of these compounds to have limited or no published

biological data. ZINC04177596 appears to be one such compound.

While there is no direct information on ZINC04177596, searches on the broader roles of zinc in

biological systems have yielded extensive results. These studies, however, do not pertain to

the specific activity of ZINC04177596. The available literature discusses the general biological

activities of zinc and zinc-containing compounds, including:

Enzymatic Inhibition: Zinc ions are known to act as inhibitors for various enzymes, such as

matrix metalloproteinases (MMPs), which are involved in collagen degradation.[1]

Receptor Modulation: Zinc can modulate the activity of neurotransmitter receptors, for

instance, by noncompetitively antagonizing the N-methyl-D-aspartate (NMDA) receptor.[2]

Antioxidant and Anti-inflammatory Properties: Zinc oxide nanoparticles have demonstrated

significant antioxidant, anti-inflammatory, and antidiabetic potential in various studies.[3]
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Gene Expression Regulation: Zinc signaling pathways can be stimulated by hormones like

cortisol, leading to the enhanced expression of genes such as metallothioneins and zinc

transporters.[4]

It is important to emphasize that these findings relate to the general biological roles of zinc and

its simpler compounds, and it is not scientifically accurate to extrapolate these mechanisms to

the specific and likely more complex action of ZINC04177596 without direct experimental

evidence.

A single visual representation from a research publication suggests that ZINC04177596 was

identified as a shape-similar compound in a study possibly related to influenza A virus

neuraminidase inhibitors.[5] However, the full study providing the context, experimental

validation, and detailed mechanism of action for ZINC04177596 was not accessible.

Conclusion

Due to the absence of specific research on ZINC04177596 in the public domain, this guide

cannot provide the requested in-depth technical information, including quantitative data tables,

detailed experimental protocols, or signaling pathway diagrams. Further research and

publication in peer-reviewed scientific journals are necessary to elucidate the mechanism of

action of this particular compound. For researchers, scientists, and drug development

professionals interested in ZINC04177596, the next step would be to perform initial in vitro

screening assays to identify its biological targets and subsequently investigate its mechanism

of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.mdpi.com/1420-3049/28/8/3532
https://www.mdpi.com/1420-3049/28/8/3532
https://pubmed.ncbi.nlm.nih.gov/18077514/
https://pubmed.ncbi.nlm.nih.gov/18077514/
https://www.researchgate.net/figure/The-interactions-of-shape-similarity-based-compound-ZINC04177596-a-and_fig15_311704821
https://www.benchchem.com/product/b1683636#what-is-the-mechanism-of-action-of-zinc04177596
https://www.benchchem.com/product/b1683636#what-is-the-mechanism-of-action-of-zinc04177596
https://www.benchchem.com/product/b1683636#what-is-the-mechanism-of-action-of-zinc04177596
https://www.benchchem.com/product/b1683636#what-is-the-mechanism-of-action-of-zinc04177596
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683636?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

